Cas no 647009-88-9 (1H-Indole-2-methanol,4,6-dimethyl-)
647009-88-9 structure
Product Name:1H-Indole-2-methanol,4,6-dimethyl-
CAS No:647009-88-9
MF:C11H13NO
MW:175.227022886276
CID:500238
PubChem ID:23075381
Update Time:2025-04-19
1H-Indole-2-methanol,4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-methanol,4,6-dimethyl-
- 1H-Indole-2-methanol,4,6-dimethyl-(9CI)
- SCHEMBL3267266
- 647009-88-9
- (4,6-Dimethyl-1H-indol-2-yl)methanol
-
- Inchi: 1S/C11H13NO/c1-7-3-8(2)10-5-9(6-13)12-11(10)4-7/h3-5,12-13H,6H2,1-2H3
- InChI Key: UMEMIXNDRNYOJG-UHFFFAOYSA-N
- SMILES: OCC1=CC2C(C)=CC(C)=CC=2N1
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 36.02
1H-Indole-2-methanol,4,6-dimethyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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